Cas no 114832-72-3 (4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-)
114832-72-3 structure
Product Name:4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-
CAS No:114832-72-3
MF:C6H8N2O5
MW:188.138121604919
CID:164064
PubChem ID:130764
Update Time:2025-04-19
4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-
- 2-oxo-1,2,3,6-tetrahydropyrimidine-4,6-dicarboxylate
- 2-oxo-1,3-diazinane-4,6-dicarboxylic acid
- 2-oxohexahydropyrimidine-4,6-dicarboxylic acid
- HDDP
- SCHEMBL10479155
- 4,6-Pyrimidinedicarboxylic acid, hexahydro-2-oxo-
- DTXSID30921512
- 2-Hydroxy-1,4,5,6-tetrahydropyrimidine-4,6-dicarboxylic acid
- 114832-72-3
-
- Inchi: 1S/C6H8N2O5/c9-4(10)2-1-3(5(11)12)8-6(13)7-2/h2-3H,1H2,(H,9,10)(H,11,12)(H2,7,8,13)
- InChI Key: MTYSRYDOSXNPKP-UHFFFAOYSA-N
- SMILES: OC(C1CC(C(=O)O)NC(N1)=O)=O
Computed Properties
- Exact Mass: 188.04334
- Monoisotopic Mass: 188.04332136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 115.73
4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo- Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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